Cas no 894055-82-4 (2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: 2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894055-82-4
• MF: C₁₃H₁₀N₆O₃S
• MW: 330.3218998909
• CID: 6076113
• PubChem ID: 7217455
• Update Time: 2025-06-08

2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, 2-[[6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• F2506-0533
• AKOS024653942
• 2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• 2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• 894055-82-4

• Inchi： 1S/C13H10N6O3S/c14-11(20)7-23-13-16-15-12-5-4-10(17-18(12)13)8-2-1-3-9(6-8)19(21)22/h1-6H,7H2,(H2,14,20)
• InChI Key： QQVRPIJYMQGHBA-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC([N+]([O-])=O)=C1)=N2

Computed Properties

• Exact Mass: 330.05350938g/mol
• Monoisotopic Mass: 330.05350938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• pka: 14.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894055-82-4)

2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894055-82-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyridazines, which are characterized by their unique structural features and biological activities. The presence of a nitrophenyl group and a sulfanyl moiety in the molecular structure contributes to its distinct chemical properties and biological activities.

The chemical structure of 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is composed of a triazolopyridazine core linked to a nitrophenyl group via a sulfanyl bridge. The acetamide functionality at the terminal position further enhances its solubility and bioavailability. This combination of functional groups imparts the molecule with a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent studies have highlighted the potential of 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These results indicate its potential as an alternative to traditional antibiotics in combating drug-resistant bacterial infections.

The anticancer potential of 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has also been explored in several preclinical studies. Research published in Cancer Research reported that this compound induces apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit tumor growth in xenograft models, suggesting its potential as a novel anticancer agent.

The mechanism of action of 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is multifaceted. It interacts with various cellular targets to exert its biological effects. For example, it can bind to specific receptors on cell surfaces or interact with intracellular proteins involved in signal transduction pathways. The nitrophenyl group is believed to play a crucial role in these interactions by facilitating redox cycling and generating reactive oxygen species (ROS), which can induce cellular stress and trigger apoptosis.

The synthesis of 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide involves several steps and requires careful optimization to achieve high yields and purity. A typical synthetic route involves the condensation of 6-chloro-1H-[1,2]triazolo[4',5'-b][1]benzothiazole with 3-nitrothiophenol followed by acetylation with acetyl chloride. The resulting product is then purified using column chromatography or other suitable methods.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

The future prospects for 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. Additionally, efforts are being made to optimize its chemical structure to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894055-82-4) is a versatile compound with a wide range of biological activities. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.